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Compound of Interest

Compound Name: Divinylbenzene

CAS No.: 91-14-5

Cat. No.: B6594060

Get Quote

Executive Summary: The "Stiffness Knob"
In polymer chemistry, Divinylbenzene (DVB) acts as the primary architect of structural

integrity. For researchers developing chromatographic stationary phases, drug delivery

vehicles, or ion-exchange resins, the DVB ratio is not merely a variable—it is the decisive factor

controlling the trade-off between elasticity and rigidity.

This guide provides a technical analysis of how varying DVB concentrations (from <2% to

>20%) dictate the mechanical phenotype of Poly(styrene-co-divinylbenzene) (PS-DVB)

matrices. We compare these formulations to help you select the precise cross-linking density

required for your specific application.

Theoretical Framework: Network Topology
To understand the mechanical data, one must understand the molecular topology. DVB

introduces covalent bridges between polystyrene chains.

The Flory-Rehner Context: As DVB content increases, the average molecular weight

between cross-links (
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) decreases.

The Consequence:

Low DVB: Long chains between cross-links allow for significant chain mobility and solvent

uptake (swelling).

High DVB: Short, constrained chains create a "frozen" network with high glass transition

temperatures (

) and minimal swelling.

Comparative Analysis: DVB Ratios
We categorize DVB loadings into three distinct performance tiers.

Tier 1: Low Cross-Linking (0.5% – 2% DVB)
Structure: Gel-type network.

Mechanical Behavior: Viscoelastic and compliant. Under compressive load, these polymers

deform plastically (crazing) rather than fracturing.

Swelling: High.[1] These beads collapse in the dry state but expand significantly (400–800%)

in good solvents (e.g., Toluene, DCM).

Best For: Solid-Phase Peptide Synthesis (SPPS) and gel-permeation chromatography where

maximum diffusion into the polymer matrix is required.

Tier 2: Medium Cross-Linking (5% – 10% DVB)
Structure: Tighter gel network; transition zone.

Mechanical Behavior: Semi-rigid. Exhibits a distinct yield point. Balances toughness with

stiffness.

Swelling: Moderate (150–300%).
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Best For: General ion-exchange resins where a balance of flow rate (rigidity) and capacity

(diffusion) is needed.

Tier 3: High Cross-Linking (>20% DVB)
Structure: Macroporous (permanent porosity independent of swelling).

Mechanical Behavior: Brittle and glassy. High Young’s Modulus but low failure strain.[2]

Under high stress, these particles shatter/fragment rather than deform.

Swelling: Negligible (<10% volume change).

Best For: HPLC stationary phases (must withstand >300 bar pressure) and adsorbents for

small molecule capture.

Quantitative Data Summary
The following data aggregates typical values observed in suspension-polymerized PS-DVB

beads.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC5502881/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6594060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Low DVB (2%)
Medium DVB

(8%)

High DVB

(55%)
Trend Analysis

Young's Modulus

(

)

~2.5 – 3.0 GPa ~3.5 – 4.0 GPa > 4.5 GPa

Stiffness

increases with

cross-link

density.

Hardness (

)
~0.15 GPa ~0.25 GPa ~0.40 GPa

Resistance to

indentation

scales with DVB.

Swelling Ratio

(Toluene)
6.0 – 8.0 mL/g 2.5 – 3.5 mL/g < 1.2 mL/g

Inverse

relationship

(critical for

solvent

compatibility).

Failure Mode
Plastic

Deformation
Yielding Brittle Fracture

High DVB

sacrifices

toughness for

strength.

Pore Morphology
Gel

(Microporous)
Gel/Hybrid Macroporous

High DVB locks

in permanent

pores.

Note: Data ranges are approximate and depend on specific synthesis conditions (porogen type,

initiator concentration).

Experimental Protocols
To validate these properties in your own lab, follow these standardized workflows.
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Protocol A: Synthesis of PS-DVB Beads (Suspension
Polymerization)
Objective: Synthesize beads with defined DVB ratios for testing.

Aqueous Phase Preparation:

Dissolve 2.5 g Polyvinyl Alcohol (PVA) (hydrolysis ~88%) in 250 mL deionized water at

80°C.

Cool to room temperature.

Organic Phase Preparation (The Variable):

Monomer Mix: Total 50 g.

For 2% DVB: 49g Styrene + 1g DVB (55% grade).

For 10% DVB: 45g Styrene + 5g DVB.

Initiator: Add 0.5 g Benzoyl Peroxide (BPO). Dissolve completely.

Polymerization:

Add Organic phase to Aqueous phase in a 500mL reactor equipped with a mechanical

stirrer.

Stirring: Adjust RPM (approx. 300-400 rpm) to set droplet size (target 100–300

).

Heating: Ramp to 80°C and hold for 8 hours under Nitrogen purge.

Purification (Critical for Safety):

Filter beads.[3] Wash with hot water (

mL).
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Soxhlet extraction with Acetone or Methanol for 12 hours to remove unreacted monomers

and linear oligomers.

Dry under vacuum at 60°C.

Protocol B: Swelling Ratio Measurement
Objective: Quantify cross-link density indirectly via solvent uptake.

Weigh 1.0 g of dry beads (

) into a graduated cylinder.

Record dry volume (

).

Add 20 mL Toluene (a good solvent for Polystyrene).

Seal and let equilibrate for 24 hours.

Record swollen volume (

) and filter/weigh swollen mass (

).

Calculation: Swelling Ratio

or Mass Swelling

.

Visualizations
Figure 1: Synthesis & Characterization Workflow
This diagram outlines the critical path from raw materials to validated mechanical data.
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Caption: Step-by-step workflow for generating PS-DVB beads, emphasizing the purification

step crucial for removing toxic monomers before testing.

Figure 2: Decision Logic for DVB Selection
Use this logic tree to select the appropriate DVB ratio based on your required mechanical

outcome.

Application Requirement

High Pressure Stability
(>10 MPa) Max Diffusion/Capacity Balanced Flow/Capacity

High DVB (>20%)
Result: Rigid, Macroporous

Requires Modulus

Low DVB (1-2%)
Result: Soft, Gel-Type

Requires Swelling

Medium DVB (5-10%)
Result: Semi-Rigid

Requires Toughness

Click to download full resolution via product page

Caption: Decision matrix linking application constraints (Pressure vs. Diffusion) to the optimal

DVB cross-linking ratio.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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